Cas no 61221-08-7 (Benzo[c]cinnolinium, 5-(2-ethoxy-2-oxoethyl)-, bromide)

• Product Name: Benzo[c]cinnolinium, 5-(2-ethoxy-2-oxoethyl)-, bromide
• CAS No: 61221-08-7
• MF: C₁₆H₁₅BrN₂O₂
• MW: 347.206503152847
• CID: 487842
• PubChem ID: 12318417
• Update Time: 2025-04-19

Benzo[c]cinnolinium, 5-(2-ethoxy-2-oxoethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• Benzo[c]cinnolinium, 5-(2-ethoxy-2-oxoethyl)-, bromide
• ethyl 2-benzo[c]cinnolin-5-ium-5-ylacetate,bromide
• 61221-08-7
• DTXSID40488101
• 5-(2-ETHOXY-2-OXOETHYL)BENZO[C]CINNOLIN-5-IUM BROMIDE

• Inchi： 1S/C16H15N2O2.BrH/c1-2-20-16(19)11-18-15-10-6-4-8-13(15)12-7-3-5-9-14(12)17-18;/h3-10H,2,11H2,1H3;1H/q+1;/p-1
• InChI Key： OWEUPJPBLJMRAP-UHFFFAOYSA-M
• SMILES： [Br-].O(CC)C(C[N+]1C2C=CC=CC=2C2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 330.9143
• Monoisotopic Mass: 346.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.07